5,6-dimethyl-N-[2-methyl-2-(4-morpholinyl)propyl]-4-thieno[2,3-d]pyrimidinamine

• Molecular Formula: C16H24N4OS
• Molecular Weight: 320.5 g/mol
• IUPAC Name: 5,6-dimethyl-N-(2-methyl-2-morpholin-4-ylpropyl)thieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H24N4OS/c1-11-12(2)22-15-13(11)14(18-10-19-15)17-9-16(3,4)20-5-7-21-8-6-20/h10H,5-9H2,1-4H3,(H,17,18,19)
• InChI Key: KQXYFFACRYKBSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NC(=C12)NCC(C)(C)N3CCOCC3)C

Description

5,6-dimethyl-N-[2-methyl-2-(4-morpholinyl)propyl]-4-thieno[2,3-d]pyrimidinamine is an organonitrogen heterocyclic compound, an organic heterobicyclic compound, an organosulfur heterocyclic compound and a thienopyrimidine.

Scientific Research Applications

Synthesis of Thieno[2,3-d]pyrimidinamine Derivatives

Research has explored the synthesis of thieno[2,3-d]pyrimidinamine derivatives, focusing on various reactions and conditions. For instance, the reaction of 2-(chloromethyl)-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3Н)-ones with specific esters and acetylenes has been studied, highlighting the formation of complex product mixtures (Voskressensky et al., 2015). Additionally, a green synthetic method for 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine derivatives, which are significant intermediates for inhibiting tumor necrosis factor alpha and nitric oxide, has been established (Lei et al., 2017).

Reactivity and Electrophilic Substitution

Studies have delved into the reaction mechanisms and electrophilic substitution of thieno[2,3-d]pyrimidinamine compounds. Investigations into the reaction of 2-amino-4,5-dimethylthiophene-3-carboxamide with iso(and isothio)cyanates under microwave irradiation led to the synthesis of thieno[2,3-d]pyrimidines derivatives (Davoodnia et al., 2009). Moreover, the interaction of 5,6-dimethyl-3,4-dihydrothieno[2,3-d]pyrimidine-4-one with alkylation agents and the reaction pathways of 5,6-dimethylthieno[2,3-d]pyrimidin-4-one with nitrating agents have been thoroughly examined, revealing insights into the reactivity and electrophilic substitution mechanisms (Ortikov, 2014).

Biological Activities and Applications

Antimicrobial and Anti-Inflammatory Activities

Thieno[2,3-d]pyrimidinamine derivatives have been synthesized and evaluated for their biological activities. Compounds like 8,9-dimethyl[1,2,4]triazolo[4,3-c]thieno[3,2-e]pyrimidine and 4-benzylidinehydrazono-5,6 dimethylthieno[2,3-d]pyrimidine have shown promising antimicrobial activities (Hossain & Bhuiyan, 2009). Additionally, a series of novel thieno[3,2-d]pyrimidine derivatives possessing diaryl semicarbazone scaffolds were found to display potent anticancer activity against multiple cancer cell lines, showcasing the potential of these compounds in therapeutic applications (Liu et al., 2014).